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Compound of Interest

Compound Name: Antimony triethoxide

Cat. No.: B078292 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the use of Antimony triethoxide, including detailed

operational and disposal plans.

Chemical Properties and Hazards
Antimony triethoxide (Sb(OC₂H₅)₃) is a moisture-sensitive, flammable liquid and vapor that is

harmful if swallowed or inhaled.[1] It is also toxic to aquatic life with long-lasting effects.[1] Due

to its hazardous nature, strict adherence to safety protocols is crucial.

Property[1] Value

Molecular Formula C₆H₁₅O₃Sb

Molecular Weight 256.94 g/mol

Appearance Colorless liquid

Boiling Point 95°C @ 11mm Hg

Flash Point > 110°C

Density 1.513 g/mL at 25°C
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Hazard Statement[1] Description

H226 Flammable liquid and vapor

H302 Harmful if swallowed

H332 Harmful if inhaled

H411 Toxic to aquatic life with long lasting effects

Occupational Exposure Limits for Antimony and its
Compounds

Organization Exposure Limit (as Sb)
Time-Weighted Average
(TWA)

OSHA (PEL) 0.5 mg/m³[2][3][4] 8-hour[2][4]

NIOSH (REL) 0.5 mg/m³[2][3][4] 10-hour[2]

ACGIH (TLV) 0.5 mg/m³[2][4] 8-hour[2][4]

Operational Plan: Handling Antimony Triethoxide
This step-by-step guide ensures the safe handling of Antimony triethoxide in a laboratory

setting.

Pre-Operational Checks
Safety Data Sheet (SDS) Review: Before handling, all personnel must review the Antimony
triethoxide SDS.[1]

Engineering Controls: Ensure a certified chemical fume hood is operational.[1] An

emergency eyewash station and safety shower must be accessible.[2]

Personal Protective Equipment (PPE) Inspection: All required PPE must be inspected for

integrity and proper fit.

Required Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles and a face shield are mandatory.[1][2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[1][5]

Body Protection: A flame-resistant lab coat and long pants are necessary.[1]

Respiratory Protection: An approved respirator should be used, especially when handling

outside of a fume hood.[1]

Handling Procedure
Work Area Preparation: All work with Antimony triethoxide must be conducted within a

chemical fume hood.[1] The work area should be clean and free of incompatible materials

such as oxygen, oxidizing agents, halogens, and acids.[1]

Inert Atmosphere: Handle the material under a dry, inert gas (e.g., nitrogen or argon) due to

its moisture sensitivity.[1]

Dispensing: Use non-sparking tools for all transfers.[1] Keep containers tightly sealed when

not in use.

Spill Prevention: Place absorbent, non-reactive materials in the work area to contain any

potential spills.

Post-Handling Procedures
Decontamination: Wipe down the work area with an appropriate solvent and

decontaminating solution.

Hand Washing: Thoroughly wash hands and any exposed skin with soap and water after

handling.[2]

PPE Removal: Remove PPE in the designated area to prevent cross-contamination.

Disposal Plan
Proper disposal of Antimony triethoxide and contaminated materials is critical to prevent

environmental harm and ensure regulatory compliance.
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Waste Collection: Collect all Antimony triethoxide waste, including empty containers and

contaminated materials, in a designated, labeled, and sealed hazardous waste container.

Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Regulatory Compliance: Antimony compounds are classified as hazardous waste.[2][6] All

disposal must be in accordance with local, state, and federal regulations. Contact your

institution's EHS department for specific disposal procedures.[2]

Emergency Procedures
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected area with copious

amounts of water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Spill: For small spills, absorb the material with inert, non-combustible absorbent material

(e.g., sand, diatomaceous earth) and place it in a sealed container for disposal.[1] For larger

spills, evacuate the area and contact your institution's EHS department.

Workflow for Safe Handling of Antimony Triethoxide
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Caption: Workflow for the safe handling of Antimony triethoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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